Tris(nonylphenyl) phosphite

Specification

• CAS No.: 16784-72-8
• Molecular Formula: C45H69O3P; (CH3(CH2)8C6H4O)3P; C45H69O3P
• Molecular Weight: 689 g/mol
• IUPAC Name: tris(2-nonylphenyl) phosphite
• Standard InChI: InChI=1S/C45H69O3P/c1-4-7-10-13-16-19-22-31-40-34-25-28-37-43(40)46-49(47-44-38-29-26-35-41(44)32-23-20-17-14-11-8-5-2)48-45-39-30-27-36-42(45)33-24-21-18-15-12-9-6-3/h25-30,34-39H,4-24,31-33H2,1-3H3
• Standard InChI Key: WGKLOLBTFWFKOD-UHFFFAOYSA-N
• Impurities: Chlorine; Di(nonylphenyl)phenylphosphite (CAS 25417-08-7); Typical concentration (% w/w): 0.05% w/w.; Phenol (CAS 108-95-2); Typical concentration (% w/w): < 0.1% w/w.; Nonylphenol (CAS 25154-52-3); Typical concentration (% w/w): < 5% w/w.
• SMILES: CCCCCCCCCC1=CC=CC=C1OP(OC2=CC=CC=C2CCCCCCCCC)OC3=CC=CC=C3CCCCCCCCC
• Canonical SMILES: CCCCCCCCCC1=CC=CC=C1OP(OC2=CC=CC=C2CCCCCCCCC)OC3=CC=CC=C3CCCCCCCCC
• Boiling Point: 300 °C, OECD Guideline 103 (Boiling point/boiling range), has an onset of degradation at 322 °C under nitrogen
• Colorform: Clear liquid
• Flash Point: 207 °C (405 °F) - closed cup; 207 °C c.c.
• Melting Point: 6 °C (pour point), OECD Guideline 102 (Melting point / Melting Range)